Cas no 107089-81-6 (4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide)
107089-81-6 structure
Product Name:4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
CAS No:107089-81-6
MF:C13H12N4O2S
MW:288.324980735779
CID:189905
PubChem ID:3065176
Update Time:2025-04-19
4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide
- (1,1-dioxo-4-phenyl-1λ<sup>6</sup>,2,4-benzothiadiazin-3-yl)hydrazine
- 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-phenyl-, hydrazone, 1,1-dioxide
- 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
- 3-hydrazino-4-phenyl-4H-1,2,4-benzothiadiazine-1,1-dioxide
- 4-Phenyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
- AC1MI9B1
- BRN 5589371
- LS-40460
- 107089-81-6
- DTXSID60147900
-
- Inchi: 1S/C13H12N4O2S/c14-15-13-16-20(18,19)12-9-5-4-8-11(12)17(13)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16)
- InChI Key: SEYMLDDMBGJEKN-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2N(C2C=CC=CC=2)C(NN)=N1)(=O)=O
Computed Properties
- Exact Mass: 288.06826
- Monoisotopic Mass: 288.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 506.6°C at 760 mmHg
- Flash Point: 260.2°C
- Refractive Index: 1.72
- PSA: 87.79
- LogP: 3.52120
4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-phenyl-, 1,1-dioxide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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